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Compound of Interest

Compound Name: DYRKs-IN-2

Cat. No.: B12422524

For Researchers, Scientists, and Drug Development Professionals

Introduction

DYRKs-IN-2 is a potent inhibitor of Dual-specificity tyrosine-phosphorylation-regulated kinases
(DYRKS), with IC50 values of 12.8 nM and 30.6 nM for DYRK1A and DYRKL1B, respectively[1]
[2]. As members of the CMGC group of kinases, DYRKS are involved in a multitude of cellular
processes, including cell cycle regulation, differentiation, and apoptosis[3][4][5][6].
Dysregulation of DYRK activity has been implicated in various diseases, making inhibitors like
DYRKs-IN-2 valuable tools for research and potential therapeutic development[3][5].

These application notes provide a detailed protocol for the preparation of DYRKs-IN-2 stock
solutions to ensure accurate and reproducible experimental results.

Quantitative Data Summary

A summary of the key quantitative data for DYRKs-IN-2 is presented in the table below for easy
reference.
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Property Value Reference
Molecular Weight 632.16 g/mol [1]

Formula C32H38CIN9O3 [1]

CAS Number 1386980-04-6 [1]
Recommended Solvent Dimethyl sulfoxide (DMSO) [1107]
Storage (Powder) -20°C for up to 3 years [1][8]
Storage (In Solvent) -80°C for up to 1 year [1]

Experimental Protocols

Materials
e DYRKSs-IN-2 powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes

o Calibrated precision balance

o Calibrated micropipettes and sterile tips
e \Vortex mixer

e Optional: Sonicator

Protocol for Preparing a 10 mM DYRKSs-IN-2 Stock

Solution

This protocol describes the preparation of a 10 mM stock solution of DYRKs-IN-2 in DMSO.

e Pre-handling of DYRKs-IN-2 Powder: Before opening, centrifuge the vial containing the

DYRKSs-IN-2 powder at a low speed (e.g., 1000 x g) for a few minutes. This will ensure that
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any powder that may have adhered to the cap or walls of the vial is collected at the bottom[8]

[9].

e Calculating the Required Mass: To prepare a desired volume of a 10 mM stock solution, use
the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x 632.16 g/mol / 1000

Example Calculation for 1 mL of 10 mM stock solution: Mass (mg) = 1 mL x 10 mmol/L x
632.16 g/mol x (1 L /1000 mL) x (1000 mg/ 1 g) =6.32 mg

e Weighing the Compound:
o Tare a sterile microcentrifuge tube on a calibrated precision balance.

o Carefully weigh out the calculated mass of DYRKs-IN-2 powder and place it into the tared
microcentrifuge tube.

e Dissolving the Compound:

o Add the appropriate volume of fresh, anhydrous DMSO to the microcentrifuge tube
containing the DYRKs-IN-2 powder. It is recommended to use a fresh stock of DMSO to
avoid introducing moisture, which can affect compound stability[7].

o Vortex the solution thoroughly for several minutes to ensure the compound is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) or brief sonication can be
used to aid dissolution if necessary. Visually inspect the solution to ensure there are no
visible particulates.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes[9].

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.
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o Store the aliquots at -80°C for long-term storage (up to 1 year)[1].

Preparation of Working Solutions

For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell
culture medium to the final working concentration. It is crucial to ensure that the final
concentration of DMSO in the culture medium is kept low, typically below 0.5%, to avoid

solvent-induced cytotoxicity[8][9].

Visualizations
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Workflow for DYRKs-IN-2 Stock Solution Preparation

Preparation

Start: Obtain DYRKs-IN-2 Powder

l

Centrifuge vial to collect powder at the bottom

:

Calculate required mass for desired concentration and volume

:

Weigh the calculated mass of DYRKs-IN-2

Dissdlution

Add appropriate volume of anhydrous DMSO

;

Vortex thoroughly to dissolve
(Optional: gentle warming/sonication)

l

Visually confirm complete dissolution

Stolage

Aliquot into single-use volumes

:

Label aliquots clearly

:

Store at -80°C for long-term stability

l

End: Ready for use in experiments
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Mechanism of Action: DYRKs-IN-2

DYRKs-IN-2
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(e.g., Cell Cycle, Apoptosis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
DYRKSs-IN-2 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422524#how-to-prepare-dyrks-in-2-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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